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Compound of Interest

Compound Name: 2-Bromo-4-iodophenol

Cat. No.: B155161

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Bromo-4-iodophenol (CAS No.
133430-98-5), a halogenated aromatic compound with applications in organic synthesis. This
document details its chemical and physical properties, proposes a viable synthetic route,
outlines standard characterization protocols, and presents essential safety information.

Compound Identification and Properties

2-Bromo-4-iodophenol is a disubstituted phenol featuring both a bromine and an iodine atom
on the aromatic ring. Its unique structure makes it a valuable intermediate in the synthesis of
more complex molecules, including tetracyclic chromeno-indoles.[1]

Chemical Structure

The IUPAC name for this compound is 2-bromo-4-iodophenol.[2] The structure consists of a
phenol ring substituted with a bromine atom at position 2 and an iodine atom at position 4.
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Start: 4-lodophenol

Reagent:
N-Bromosuccinimide (NBS)

Step 1: Regioselective Bromination

Solvent:
Acetonitrile (CH3CN)

Step 2: Aqueous Workup
& Extraction

Step 3: Purification
(Recrystallization)

Final Product:
2-Bromo-4-iodophenol

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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